Ethyl(oxolan-2-ylmethyl)amine hydrochloride
CAS No.: 1210950-14-3
Cat. No.: VC2547024
Molecular Formula: C7H16ClNO
Molecular Weight: 165.66 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 1210950-14-3 |
---|---|
Molecular Formula | C7H16ClNO |
Molecular Weight | 165.66 g/mol |
IUPAC Name | N-(oxolan-2-ylmethyl)ethanamine;hydrochloride |
Standard InChI | InChI=1S/C7H15NO.ClH/c1-2-8-6-7-4-3-5-9-7;/h7-8H,2-6H2,1H3;1H |
Standard InChI Key | CFSLTVLUQNMTHP-UHFFFAOYSA-N |
SMILES | CCNCC1CCCO1.Cl |
Canonical SMILES | CCNCC1CCCO1.Cl |
Introduction
Chemical Identity and Structure
Ethyl(oxolan-2-ylmethyl)amine hydrochloride is an aminoalkyl derivative containing a tetrahydrofuran ring (oxolane) structure. The compound is characterized by the following identifiers and properties:
Parameter | Value |
---|---|
CAS Registry Number | 1210950-14-3 |
Chemical Name | Ethyl(oxolan-2-ylmethyl)amine hydrochloride |
Molecular Formula | C7H16ClNO |
Molecular Weight | 165.66 g/mol |
Chemical Book Number | CB45858233 |
The structure consists of an ethyl group and oxolan-2-ylmethyl group bonded to a nitrogen atom, with the amine function present as a hydrochloride salt . The oxolane component (also known as tetrahydrofuran) provides a cyclic ether structure within the molecule, which can influence its chemical behavior and potential applications.
Physical and Chemical Properties
Solubility Characteristics
Based on its structure containing both polar functional groups (the protonated amine salt) and a moderately polar oxolane ring, ethyl(oxolan-2-ylmethyl)amine hydrochloride is expected to demonstrate good solubility in polar solvents such as water, lower alcohols, and potentially limited solubility in less polar organic solvents.
Structural Analogs and Related Compounds
Methyl[2-(oxolan-2-yl)ethyl]amine
A structurally related compound is methyl[2-(oxolan-2-yl)ethyl]amine (CAS: 71259-74-0), which differs in having a methyl group instead of ethyl and a different positioning of the amine relative to the oxolane ring . This compound has the molecular formula C7H15NO and a molecular weight of 129.20 g/mol.
Methyl[2-(oxolan-2-yl)ethyl]amine hydrochloride
The hydrochloride salt of the above compound, methyl[2-(oxolan-2-yl)ethyl]amine hydrochloride (CAS: 1797812-94-2), shares the same molecular formula (C7H16ClNO) and molecular weight (165.66) as ethyl(oxolan-2-ylmethyl)amine hydrochloride but differs in structure . Key differences include:
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The position of the amine group (ethyl vs. methyl substitution)
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The carbon chain length between the oxolane ring and the amine functionality
Comparative Properties
Compound | CAS Number | Molecular Formula | Molecular Weight | Structure Distinction |
---|---|---|---|---|
Ethyl(oxolan-2-ylmethyl)amine hydrochloride | 1210950-14-3 | C7H16ClNO | 165.66 | Ethyl group on nitrogen, direct attachment to oxolan-2-ylmethyl group |
Methyl[2-(oxolan-2-yl)ethyl]amine | 71259-74-0 | C7H15NO | 129.20 | Methyl group on nitrogen, ethyl linker to oxolane ring |
Methyl[2-(oxolan-2-yl)ethyl]amine hydrochloride | 1797812-94-2 | C7H16ClNO | 165.66 | Hydrochloride salt of methyl[2-(oxolan-2-yl)ethyl]amine |
Analytical Considerations
Identification Methods
Standard analytical techniques applicable to ethyl(oxolan-2-ylmethyl)amine hydrochloride would include:
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Nuclear Magnetic Resonance (NMR) spectroscopy
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Mass Spectrometry (MS)
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Infrared Spectroscopy (IR)
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High-Performance Liquid Chromatography (HPLC)
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